Cas no 2306261-56-1 (tert-butyl 3-hydroxy-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate
• CAS No: 2306261-56-1
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5272667
• Update Time: 2025-05-20

tert-butyl 3-hydroxy-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxylic acid, 7,8-dihydro-3-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 3-hydroxy-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate

• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(17)14-5-4-6-15-9(8-14)10(16)7-13-15/h7,16H,4-6,8H2,1-3H3
• InChI Key： GLHWQTLCFAJVHY-UHFFFAOYSA-N
• SMILES： N12N=CC(O)=C1CN(C(OC(C)(C)C)=O)CCC2

Additional information on tert-butyl 3-hydroxy-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate

tert-butyl 3-hydroxy-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-hydroxy-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate, identified by the CAS number CAS No. 2306261-56-1, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyrazolo[1,5-a][1,4]diazepines, which are known for their unique structural features and diverse biological activities. Recent studies have highlighted its promising applications in drug discovery and development.

The synthesis of tert-butyl 3-hydroxy-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate involves a multi-step process that combines advanced organic chemistry techniques. Researchers have explored various strategies to optimize its synthesis pathway, focusing on improving yield and purity. The introduction of the tert-butyl group plays a crucial role in stabilizing the molecule's structure and enhancing its pharmacokinetic properties.

In terms of pharmacological activity, this compound has shown remarkable potential in targeting specific biological pathways. Recent studies have demonstrated its ability to modulate key enzymes and receptors involved in neurodegenerative diseases. For instance, it exhibits significant neuroprotective effects in vitro models of Alzheimer's disease by inhibiting the aggregation of amyloid-beta peptides. Additionally, its anti-inflammatory properties have been explored in preclinical models of chronic inflammation.

The structural uniqueness of CAS No. 2306261-56-1 lies in its fused ring system and hydroxyl group positioning. These features contribute to its ability to interact with biological targets with high specificity. Advanced computational methods have been employed to predict its binding affinity to various proteins and enzymes. These insights are invaluable for guiding further optimization studies aimed at enhancing its therapeutic potential.

From an analytical standpoint, the characterization of this compound has been carried out using state-of-the-art techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm its molecular structure and provide critical data for quality control purposes. The compound's stability under different storage conditions has also been thoroughly investigated to ensure its suitability for long-term use in research settings.

In conclusion,tert-butyl 3-hydroxy-4,6,7,8-tetrahydropyrazolo[1,5-a][1,-a][1,-a]diazepine-5-carboxylate, with CAS number CAS No. 2306261-56-1, represents a promising lead compound in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable tool for exploring novel therapeutic interventions across various disease areas.